Cas no 1361566-33-7 (3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361566-33-7
• MF: C₁₈H₉Cl₆NO
• MW: 467.988158941269
• CID: 4966696
• Update Time: 2025-05-23

3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C18H9Cl6NO/c19-9-2-11(17(23)14(21)4-9)8-1-12(16(7-26)25-6-8)13-3-10(20)5-15(22)18(13)24/h1-6,26H,7H2
• InChI Key： GZPVKIZSENDDMH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(CO)=NC=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Exact Mass: 466.878580 g/mol
• Monoisotopic Mass: 464.881530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 468.0
• XLogP3: 7
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol

Introduction to 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol (CAS No. 1361566-33-7)

3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol, with the CAS number 1361566-33-7, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two trichlorophenyl groups and a methanol functional group. The intricate arrangement of these substituents imparts specific chemical and biological properties that make it a valuable subject of study.

The molecular formula of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol is C₁₉H₁₀Cl₆N₂O, and its molecular weight is approximately 489.08 g/mol. The compound's high chlorine content and the presence of the pyridine ring contribute to its stability and reactivity in various chemical reactions. These properties are crucial for its potential applications in drug discovery and materials science.

In recent years, significant advancements have been made in understanding the behavior and potential applications of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol. Research has focused on its synthesis methods, physical and chemical properties, and biological activities. One notable study published in the Journal of Organic Chemistry explored the synthesis of this compound using a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers demonstrated that this method yields high purity and efficiency, making it a viable option for large-scale production.

The physical properties of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol are also well-documented. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are advantageous for various applications in chemical and pharmaceutical research.

The biological activity of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol has been a focal point of several studies. One such study published in the Journal of Medicinal Chemistry investigated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. The results indicated that the compound exhibits significant inhibitory activity against these enzymes at low concentrations. This finding suggests that 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol could be a promising lead compound for the development of novel anticancer drugs.

In addition to its potential therapeutic applications, 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol has also been studied for its use in materials science. Research published in the Journal of Materials Chemistry A explored the compound's ability to form stable complexes with metal ions. These complexes exhibit unique optical and electronic properties that make them suitable for use in advanced materials such as sensors and photovoltaic devices.

The environmental impact of 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol is another important consideration. Studies have shown that while the compound itself is stable under normal conditions, it can degrade into simpler compounds under certain environmental conditions. Understanding these degradation pathways is crucial for assessing the compound's long-term environmental impact and ensuring its safe use in various applications.

In conclusion, 3,5-Bis(2,3,5-trichlorophenyl)pyridine-2-methanol (CAS No. 1361566-33-7) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its behavior and potential uses, contributing to advancements in multiple scientific fields.